Cas no 10406-95-8 (Cyclohexane,(heptylthio)-)

• Product Name: Cyclohexane,(heptylthio)-
• CAS No: 10406-95-8
• MF: C₁₃H₂₆S
• MW: 214.410542964935
• CID: 118588
• PubChem ID: 557517
• Update Time: 2025-04-18

Cyclohexane,(heptylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,(heptylthio)-
• (Heptylsulfanyl)cyclohexane
• heptylsulfanylcyclohexane
• SCHEMBL10772159
• RMUGCJVAFZVYJS-UHFFFAOYSA-N
• Sulfide, cyclohexyl heptyl
• (Heptylsulfanyl)cyclohexane #
• Cyclohexane, (heptylthio)-
• 10406-95-8
• DTXSID60339646
• n-Heptylthionaphthen

• Inchi： 1S/C13H26S/c1-2-3-4-5-9-12-14-13-10-7-6-8-11-13/h13H,2-12H2,1H3
• InChI Key： RMUGCJVAFZVYJS-UHFFFAOYSA-N
• SMILES： S(CCCCCCC)C1CCCCC1

Computed Properties

• Exact Mass: 214.17568
• Monoisotopic Mass: 214.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0